Cas no 477297-36-2 ((2E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-difluorophenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-difluorophenyl)aminoprop-2-enenitrile
• CAS No: 477297-36-2
• Molecular Formula: C₁₈H₁₀BrF₂N₃S
• Molecular Weight: 418.257908344269
• CID: 5912814
• PubChem ID: 1837902

(2E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-difluorophenyl)aminoprop-2-enenitrile Properties

Names and Identifiers

• (2E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-3-(3,4-difluorophenyl)aminoprop-2-enenitrile
• (E)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(3,4-difluoroanilino)prop-2-enenitrile
• 477297-36-2
• F0837-0379
• (E)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-((3,4-difluorophenyl)amino)acrylonitrile
• AKOS024601082
• (2E)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-[(3,4-difluorophenyl)amino]prop-2-enenitrile
• (Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(3,4-difluoroanilino)prop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(3-bromophenyl)-α-[[(3,4-difluorophenyl)amino]methylene]-

• InChIKey： NMYYPLIRANCIER-XFXZXTDPSA-N
• Inchi： 1S/C18H10BrF2N3S/c19-13-3-1-2-11(6-13)17-10-25-18(24-17)12(8-22)9-23-14-4-5-15(20)16(21)7-14/h1-7,9-10,23H/b12-9-
• SMILES： C(#N)/C(/C1=NC(C2=CC=CC(Br)=C2)=CS1)=C/NC1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 416.97469g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 416.97469g/mol
• Heavy Atom Count: 25
• Complexity: 538
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines